Cas no 1254309-82-4 (3-chloro-1-ethyl-pyrazole)

• Product Name: 3-chloro-1-ethyl-pyrazole
• CAS No: 1254309-82-4
• MF: C₅H₇ClN₂
• MW: 130.58
• MDL: MFCD12756598
• CID: 5096470
• PubChem ID: 57023247
• Update Time: 2026-03-02

3-chloro-1-ethyl-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-chloro-1-ethyl-1H-pyrazole
• 3-chloro-1-ethyl-pyrazole
• DB-424756
• E72194
• SY323917
• WS-02170
• MFCD12756598
• CS-0310344
• WPAWAMRBKRKHHB-UHFFFAOYSA-N
• SCHEMBL299043
• 1254309-82-4
• 3-chloro-1-ethylpyrazole

• MDL： MFCD12756598
• Inchi： 1S/C5H7ClN2/c1-2-8-4-3-5(6)7-8/h3-4H,2H2,1H3
• InChI Key： WPAWAMRBKRKHHB-UHFFFAOYSA-N
• SMILES： N1(CC)C=CC(Cl)=N1

Computed Properties

• Exact Mass: 130.0297759g/mol
• Monoisotopic Mass: 130.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 17.8Ų